Cas no 175135-26-9 (2-(propylthio)nicotinamide)

• Product Name: 2-(propylthio)nicotinamide
• CAS No: 175135-26-9
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD00052904
• CID: 92096
• PubChem ID: 2774535
• Update Time: 2025-04-18

2-(propylthio)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-(propylthio)nicotinamide
• 2-(n-Propylthio)nicotinamide
• 2-propylsulfanylpyridine-3-carboxamide
• 2-propylthiopyridine-3-carboxamide
• 2-(N-PROPYLMERCAPTO)NICOTINAMIDE
• 2-(N-PROPYLTHIO)PYRIDINE-3-CARBOXAMIDE
• 3-Pyridinecarboxamide, 2-(propylthio)-
• AKOS006227813
• HMS545B21
• 2-(propylthio)-3-pyridinecarboxamide
• SCHEMBL740927
• 3-Pyridinecarboxamide,2-(propylthio)-
• FT-0608916
• Maybridge1_001275
• DTXSID20379083
• 175135-26-9
• A811727
• Oprea1_553404
• W-206088
• DB-044010

• MDL： MFCD00052904
• Inchi： 1S/C9H12N2OS/c1-2-6-13-9-7(8(10)12)4-3-5-11-9/h3-5H,2,6H2,1H3,(H2,10,12)
• InChI Key： JIYBJKGFAMWNDO-UHFFFAOYSA-N
• SMILES： S(C1C(C(N)=O)=CC=CN=1)CCC

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.2
• Melting Point: 146-148°C
• Boiling Point: 366.7°Cat760mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.586
• PSA: 81.28000
• LogP: 2.38290
• Solubility: Not determined

2-(propylthio)nicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases：R36/37/38